Cas no 19281-10-8 (Benzeneacetamide,N-methyl-3-nitro-)
19281-10-8 structure
Product Name:Benzeneacetamide,N-methyl-3-nitro-
CAS No:19281-10-8
MF:C9H10N2O3
MW:194.187302112579
CID:2920830
Update Time:2023-08-10
Benzeneacetamide,N-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,N-methyl-3-nitro-
- N-methyl-2-(3-nitrophenyl)acetamide
-
- Inchi: 1S/C9H10N2O3/c1-10-9(12)6-7-3-2-4-8(5-7)11(13)14/h2-5H,6H2,1H3,(H,10,12)
- InChI Key: AOZUATNZXGQECR-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=C(C=1)[N+](=O)[O-])NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- XLogP3: 1.2
- Topological Polar Surface Area: 74.9
Benzeneacetamide,N-methyl-3-nitro- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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